2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-methyl-N-phenylacetamide

• IUPAC Name: 2-(3,4-dioxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl)-N-methyl-N-phenylacetamide
• InChI: InChI=1S/C20H19N5O3/c1-22(15-8-4-2-5-9-15)17(26)14-25-19(28)18(27)24-13-12-23(20(24)21-25)16-10-6-3-7-11-16/h2-11H,12-14H2,1H3
• InChI Key: OVUMBOJKALQKIK-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)CN2C(=O)C(=O)N3CCN(C3=N2)C4=CC=CC=C4
• Molecular Formula: C20H19N5O3
• Molecular Weight: 377.4 g/mol

Description

2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-methyl-N-phenylacetamide is a useful research compound. Its molecular formula is C20H19N5O3 and its molecular weight is 377.404. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Research into derivatives of the 1,2,4-triazine class, which includes compounds structurally related to the one , has shown promising antimicrobial properties. For example, novel compounds synthesized from similar structural frameworks have been investigated for their in vitro antimicrobial activity, demonstrating favorable effects against various bacterial and fungal strains. This suggests potential applications of these compounds in developing new antimicrobial agents to combat resistant pathogens (Sawant, 2013).

Antitumor and Anticancer Research

The exploration of imidazo[1,2,4]triazine derivatives extends into the field of cancer research, where these compounds are evaluated for their cytotoxic activities against various cancer cell lines. Some derivatives have shown significant potency, indicating potential applications in cancer therapy. Notably, certain compounds within this class demonstrated selective cytotoxicity towards non-small cell lung and central nervous system cancer cell lines, highlighting their potential as targeted anticancer therapies (Berest et al., 2011).

Antiviral Research

Further studies have identified the antiviral properties of these compounds, particularly against DNA and RNA viruses. The research has pinpointed compounds with virucidal properties, justifying their further investigation as potential antiviral agents. This opens up avenues for developing new treatments for viral infections, underscoring the broad therapeutic potential of the imidazo[1,2,4]triazine derivatives (Sztanke et al., 2007).